Cas no 1339882-14-2 (5-(5-Bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid)

5-(5-Bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid is a heterocyclic compound featuring a brominated furan ring fused to a 1,2,4-oxadiazole core with a carboxylic acid functional group. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and materials science. The bromine substituent enhances reactivity for further derivatization, enabling cross-coupling or nucleophilic substitution reactions. The oxadiazole moiety contributes to stability and potential bioactivity, while the carboxylic acid group allows for easy modification into esters, amides, or other derivatives. Its well-defined molecular architecture makes it a valuable intermediate for developing pharmaceuticals, agrochemicals, or functional materials with tailored properties.
5-(5-Bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid structure
1339882-14-2 structure
Product Name:5-(5-Bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
CAS No:1339882-14-2
MF:C7H3BrN2O4
MW:259.013720750809
CID:5716545
PubChem ID:63382809
Update Time:2025-05-19

5-(5-Bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • AKOS012689036
    • 5-(5-bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylicacid
    • 1339882-14-2
    • EN300-1120104
    • 5-(5-bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
    • 1,2,4-Oxadiazole-3-carboxylic acid, 5-(5-bromo-2-furanyl)-
    • 5-(5-Bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
    • Inchi: 1S/C7H3BrN2O4/c8-4-2-1-3(13-4)6-9-5(7(11)12)10-14-6/h1-2H,(H,11,12)
    • InChI Key: BDRADYVDIVQJNP-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2=NC(C(=O)O)=NO2)O1

Computed Properties

  • Exact Mass: 257.92762g/mol
  • Monoisotopic Mass: 257.92762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 89.4Ų

Experimental Properties

  • Density: 1.911±0.06 g/cm3(Predicted)
  • Boiling Point: 435.6±55.0 °C(Predicted)
  • pka: 2?+-.0.10(Predicted)

5-(5-Bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1120104-0.05g
5-(5-bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
1339882-14-2 95%
0.05g
$707.0 2023-10-27
Enamine
EN300-1120104-0.1g
5-(5-bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
1339882-14-2 95%
0.1g
$741.0 2023-10-27
Enamine
EN300-1120104-0.25g
5-(5-bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
1339882-14-2 95%
0.25g
$774.0 2023-10-27
Enamine
EN300-1120104-0.5g
5-(5-bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
1339882-14-2 95%
0.5g
$809.0 2023-10-27
Enamine
EN300-1120104-1.0g
5-(5-bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
1339882-14-2
1g
$943.0 2023-06-09
Enamine
EN300-1120104-2.5g
5-(5-bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
1339882-14-2 95%
2.5g
$1650.0 2023-10-27
Enamine
EN300-1120104-5.0g
5-(5-bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
1339882-14-2
5g
$2732.0 2023-06-09
Enamine
EN300-1120104-10.0g
5-(5-bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
1339882-14-2
10g
$4052.0 2023-06-09
Enamine
EN300-1120104-1g
5-(5-bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
1339882-14-2 95%
1g
$842.0 2023-10-27
Enamine
EN300-1120104-5g
5-(5-bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
1339882-14-2 95%
5g
$2443.0 2023-10-27

5-(5-Bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid Related Literature

Additional information on 5-(5-Bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid

Comprehensive Analysis of 5-(5-Bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1339882-14-2)

5-(5-Bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1339882-14-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the 1,2,4-oxadiazole family, a class of nitrogen-oxygen-containing heterocycles known for their diverse applications in drug discovery and material science. The presence of both a bromofuran moiety and a carboxylic acid functional group in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, researchers have focused on the synthesis and evaluation of 1,2,4-oxadiazole derivatives due to their broad-spectrum biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a 5-bromofuran substituent in this compound enhances its reactivity, enabling it to participate in various cross-coupling reactions, which are pivotal in modern medicinal chemistry. This characteristic has made 5-(5-Bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid a subject of interest in the development of novel therapeutic agents.

The compound's CAS No. 1339882-14-2 is frequently searched in scientific databases, reflecting its relevance in current research trends. Its molecular formula, C7H3BrN2O4, and molecular weight of 259.02 g/mol are critical parameters for researchers working on its characterization and application. The carboxylic acid group in the molecule allows for easy derivatization, making it a valuable building block for the synthesis of more complex structures.

One of the key areas where 5-(5-Bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid has shown promise is in the field of antimicrobial research. With the rising global concern over antibiotic resistance, scientists are actively exploring new chemical entities that can combat resistant strains of bacteria and fungi. The bromofuran moiety, in particular, has been associated with enhanced bioactivity, making this compound a candidate for further investigation in this domain.

Another trending topic in the scientific community is the exploration of heterocyclic compounds for their potential in cancer therapy. The 1,2,4-oxadiazole scaffold has been linked to cytotoxic effects against various cancer cell lines. Researchers are investigating whether 5-(5-Bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid can be optimized to improve its selectivity and efficacy in targeting malignant cells while minimizing side effects.

From a synthetic chemistry perspective, the compound's 5-bromofuran group offers opportunities for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. These reactions are widely used in the pharmaceutical industry to create complex molecules with tailored properties. The ability to functionalize the bromofuran ring makes this compound a valuable tool for medicinal chemists designing next-generation drugs.

In addition to its pharmaceutical applications, 5-(5-Bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid has potential uses in material science. The 1,2,4-oxadiazole ring is known for its thermal stability and electronic properties, which could be exploited in the development of organic semiconductors or luminescent materials. The bromine atom in the structure further enhances its utility as a precursor for polymers or other advanced materials.

Environmental and regulatory considerations are also important when discussing this compound. While 5-(5-Bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid is not classified as a hazardous substance under current regulations, proper handling and disposal protocols should always be followed in laboratory settings. Researchers are increasingly focusing on green chemistry approaches to synthesize such compounds with minimal environmental impact.

The growing interest in personalized medicine and targeted drug delivery has further highlighted the importance of compounds like 5-(5-Bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid. Its modular structure allows for conjugation with various targeting moieties, potentially enabling the development of more precise therapeutic agents. This aligns with the current trend toward precision medicine in the pharmaceutical industry.

In conclusion, 5-(5-Bromofuran-2-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1339882-14-2) represents a fascinating example of how heterocyclic chemistry continues to drive innovation in multiple scientific disciplines. Its unique combination of a bromofuran group and 1,2,4-oxadiazole core, along with the versatile carboxylic acid functionality, makes it a compound of significant interest for future research and development efforts across pharmaceuticals, agrochemicals, and materials science.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD